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Compound of Interest

Compound Name: Smtin-T140

Cat. No.: B12404392

To ensure the safe and compliant disposal of chemical reagents, it is imperative to first correctly
identify the substance in question. The designation "Smtin-T140" does not correspond to a
standardized chemical name. However, it may refer to one of two distinct products with similar
identifiers: a solvent-based mixture known as T 140, or a solid chemical compound, 2-
(Trifluoromethyl)phenothiazine, often associated with product codes like T1407.

Critical First Step: Chemical Identification

Before proceeding with any disposal protocol, researchers must definitively identify their
substance by cross-referencing the manufacturer's label and the accompanying Safety Data
Sheet (SDS) with the information below. Look for the manufacturer's name (e.g., STABOND
CORPORATION for the solvent mixture) or the specific chemical name and CAS number (92-
30-8 for 2-(Trifluoromethyl)phenothiazine).

Option 1: Disposal Protocol for T 140 (Solvent-
Based Mixture)

This product, identified as "T 140" by STABOND CORPORATION, is a highly flammable liquid
and vapor that is harmful if swallowed and toxic to aquatic life.[1]

Immediate Safety and Handling

Due to its flammability and toxicity, handle "T 140" in a well-ventilated area, away from any
potential ignition sources.[1] Always wear appropriate Personal Protective Equipment (PPE),
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including chemical-resistant gloves and safety goggles.

Spill Management

In the event of a spill, immediately eliminate all ignition sources.[1] Contain and absorb the
liquid with a non-combustible material, such as sand or earth. The collected material should
then be placed in a sealed metal container for disposal.[1] Prevent the spill from entering drains
or waterways.[1]

Step-by-Step Disposal Procedure

o Segregation and Collection: Collect waste "T 140" in a designated, compatible, and clearly
labeled container. Ensure the container is sealed to prevent the escape of flammable vapors.

o Storage: Store the waste container in a cool, well-ventilated area designated for flammable
liquids, away from oxidizing agents.[1]

o Professional Disposal: Arrange for the collection and disposal of the waste by a licensed
hazardous waste management company. Adhere to all local, state, and federal regulations.

[1]

Quantitative Hazard Data

Property Value Source
Flash Point -10 °F (Tag Closed Cup) SDS
Lower Explosive Limit 1.0% SDS
Upper Explosive Limit 7.4% SDS
Specific Gravity 0.9 (Water = 1) SDS

Disposal Workflow for T 140
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Caption: A step-by-step workflow for the safe disposal of T 140 solvent mixture.
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Option 2: Disposal Protocol for 2-
(Trifluoromethyl)phenothiazine

This substance (CAS 92-30-8) is a solid that is harmful if swallowed and can form combustible
dust concentrations in the air.[2][3]

Immediate Safety and Handling

Minimize dust generation during handling.[2] Use in a well-ventilated area and avoid contact
with skin, eyes, and clothing.[2] Recommended PPE includes protective gloves, safety glasses,
and, if dust is generated, a particulate respirator.[2][3]

Spill Management

For spills, avoid creating dust clouds.[2] Use dry clean-up methods such as sweeping or
vacuuming the material into a suitable, labeled container for disposal.[2]

Step-by-Step Disposal Procedure

o Waste Collection: Collect solid waste 2-(Trifluoromethyl)phenothiazine in a clearly labeled,
sealed container.

o Consult Regulations: Disposal must be in accordance with all applicable local, state, and
federal environmental regulations.[4]

o Disposal Avenues:
o Recycling: Where possible, consult the manufacturer for recycling options.[4]

o Incineration: If recycling is not feasible, the product may be burned in a chemical
incinerator equipped with an afterburner and scrubber.

o Licensed Vendor: Engage a licensed hazardous waste disposal company to manage the
disposal process.[4]

o Container Disposal: Empty containers should be punctured to prevent reuse and disposed of
at an authorized landfill.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Disposal of "Smtin-T140": A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12404392#smtin-t140-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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